Cas no 898780-81-9 (2'-Methoxy-3-(4-thiomethylphenyl)propiophenone)
898780-81-9 structure
Product Name:2'-Methoxy-3-(4-thiomethylphenyl)propiophenone
CAS No:898780-81-9
MF:C17H18O2S
MW:286.388623714447
CID:870268
PubChem ID:24725968
Update Time:2025-04-19
2'-Methoxy-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methoxyphenyl)-3-(4-methylsulfanylphenyl)propan-1-one
- 2'-METHOXY-3-(4-THIOMETHYLPHENYL)PROPIOPHENONE
- 2'-METHOXY-3-(3,4,5-TRIFLUOROPHENYL)PROPIOPHENONE
- 898780-81-9
- DTXSID40644361
- AKOS016021425
- MFCD03843250
- 1-(2-Methoxyphenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
- 2'-Methoxy-3-(4-thiomethylphenyl)propiophenone
-
- MDL: MFCD03843250
- Inchi: 1S/C17H18O2S/c1-19-17-6-4-3-5-15(17)16(18)12-9-13-7-10-14(20-2)11-8-13/h3-8,10-11H,9,12H2,1-2H3
- InChI Key: VOZALCOCBZOFIN-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)CCC(C1C=CC=CC=1OC)=O
Computed Properties
- Exact Mass: 286.10300
- Monoisotopic Mass: 286.10275099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- PSA: 51.60000
- LogP: 4.23260
2'-Methoxy-3-(4-thiomethylphenyl)propiophenone Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2'-Methoxy-3-(4-thiomethylphenyl)propiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 205992-2g |
2'-methoxy-3-(4-thiomethylphenyl)propiophenone |
898780-81-9 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 205992-5g |
2'-methoxy-3-(4-thiomethylphenyl)propiophenone |
898780-81-9 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| Fluorochem | 205992-1g |
2'-methoxy-3-(4-thiomethylphenyl)propiophenone |
898780-81-9 | 97% | 1g |
£540.00 | 2022-03-01 | |
| TRC | M099055-250mg |
2'-Methoxy-3-(4-thiomethylphenyl)propiophenone |
898780-81-9 | 250mg |
$ 440.00 | 2022-06-04 | ||
| TRC | M099055-500mg |
2'-Methoxy-3-(4-thiomethylphenyl)propiophenone |
898780-81-9 | 500mg |
$ 735.00 | 2022-06-04 | ||
| A2B Chem LLC | AH91768-1g |
2'-Methoxy-3-(4-thiomethylphenyl)propiophenone |
898780-81-9 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH91768-2g |
2'-Methoxy-3-(4-thiomethylphenyl)propiophenone |
898780-81-9 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH91768-5g |
2'-Methoxy-3-(4-thiomethylphenyl)propiophenone |
898780-81-9 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658652-1g |
4-(3-(2-Methoxyphenyl)-3-oxopropyl)benzothialdehyde |
898780-81-9 | 98% | 1g |
¥7212.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658652-2g |
4-(3-(2-Methoxyphenyl)-3-oxopropyl)benzothialdehyde |
898780-81-9 | 98% | 2g |
¥11583.00 | 2024-04-26 |
2'-Methoxy-3-(4-thiomethylphenyl)propiophenone Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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